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Compound of Interest

Compound Name: 1-Fluoro-3-(2-nitrovinyl)benzene

Cat. No.: B1310105 Get Quote

An In-depth Technical Guide on 1-Fluoro-3-(2-nitrovinyl)benzene

This document provides a detailed overview of the fundamental physicochemical properties of

1-Fluoro-3-(2-nitrovinyl)benzene, a compound of interest for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Identity and Properties
1-Fluoro-3-(2-nitrovinyl)benzene is a substituted aromatic compound. The presence of a

fluorine atom, a nitro group, and a vinyl benzene structure confers specific reactivity and

physical characteristics to the molecule.

Quantitative Data Summary
The core molecular properties of 1-Fluoro-3-(2-nitrovinyl)benzene are summarized in the

table below for ease of reference.

Property Value

Molecular Formula C8H6FNO2[1]

Molecular Weight 167.14 g/mol [1]

CAS Number 705-84-0[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1310105?utm_src=pdf-interest
https://www.benchchem.com/product/b1310105?utm_src=pdf-body
https://www.benchchem.com/product/b1310105?utm_src=pdf-body
https://www.benchchem.com/product/b1310105?utm_src=pdf-body
https://www.benchchem.com/product/b1310105?utm_src=pdf-body
https://www.3wpharm.com/product/63913.html
https://www.3wpharm.com/product/63913.html
https://www.3wpharm.com/product/63913.html
https://www.chemical-suppliers.eu/enp/fluoro-nitrovinyl-benzene-PX699801
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Representation
The logical relationship between the atoms in 1-Fluoro-3-(2-nitrovinyl)benzene can be

visualized as a graph, where the nodes represent the atoms and the edges represent the

chemical bonds.
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Caption: Atomic connectivity in 1-Fluoro-3-(2-nitrovinyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Fluoro-3-(2-nitrovinyl)benzene molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310105#1-fluoro-3-2-nitrovinyl-benzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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